Cas no 3431-14-9 (3,9-Diazabicyclo[3.3.1]nonane,3,9-dimethyl-)

• Product Name: 3,9-Diazabicyclo[3.3.1]nonane,3,9-dimethyl-
• CAS No: 3431-14-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 295684
• PubChem ID: 19960665
• Update Time: 2025-04-19

3,9-Diazabicyclo[3.3.1]nonane,3,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[3.3.1]nonane,3,9-dimethyl-
• 3,9-dimethyl-3,9-diaza-bicyclo[3.3.1]nonane
• 3,9-Diazabicyclo[3.3.1]nonane,3,9-dimethyl-(6CI,7CI,9CI)
• 3,9-DIMETHYL-3,9-DIAZABICYCLO[3.3.1]NONANE
• DTXSID101266157
• 3431-14-9
• SCHEMBL272828

• Inchi： 1S/C9H18N2/c1-10-6-8-4-3-5-9(7-10)11(8)2/h8-9H,3-7H2,1-2H3
• InChI Key： GRVYLQCUQSTGMP-UHFFFAOYSA-N
• SMILES： N1(C)C2CN(C)CC1CCC2

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 6.5Ų